Cas no 51166-13-3 (Phenyl(4-propylphenyl)methanol)

• Product name: Phenyl(4-propylphenyl)methanol
• CAS No: 51166-13-3
• MF: C₁₆H₁₈O
• MW: 226.313524723053
• MDL: MFCD11100904
• CID: 4789632

Phenyl(4-propylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• PHENYL(4-PROPYLPHENYL)METHANOL
• 4-n-Propylbenzhydrol
• AR2807
• Phenyl(4-propylphenyl)methanol

• MDL： MFCD11100904
• Inchi： 1S/C16H18O/c1-2-6-13-9-11-15(12-10-13)16(17)14-7-4-3-5-8-14/h3-5,7-12,16-17H,2,6H2,1H3
• InChI Key： OZONENRHOGHZJC-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)C1C=CC(=CC=1)CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 200
• XLogP3: 4.1
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on Phenyl(4-propylphenyl)methanol

Phenyl(4-propylphenyl)methanol (CAS No. 51166-13-3): Properties, Applications, and Market Insights

Phenyl(4-propylphenyl)methanol (CAS No. 51166-13-3) is an organic compound that has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural properties and versatile applications. This aromatic alcohol, characterized by its phenyl and 4-propylphenyl substituents, serves as a key intermediate in the synthesis of various fine chemicals, pharmaceuticals, and specialty materials. Its molecular formula, C₁₆H₁₈O, and molecular weight of 226.31 g/mol make it a valuable building block in organic synthesis.

The compound's chemical properties include a melting point range of 60-65°C and a boiling point of approximately 350°C, which contribute to its stability under various reaction conditions. Phenyl(4-propylphenyl)methanol is soluble in common organic solvents such as ethanol, acetone, and dichloromethane, but exhibits limited solubility in water. This solubility profile makes it particularly useful in organic synthesis, where it can be easily purified and isolated. Researchers and manufacturers often seek high-purity Phenyl(4-propylphenyl)methanol for applications requiring precise chemical reactivity.

One of the most prominent applications of Phenyl(4-propylphenyl)methanol is in the pharmaceutical industry, where it serves as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). Its aromatic structure allows for further functionalization, making it a versatile precursor in drug development. Recent studies have explored its potential in creating novel anti-inflammatory and antioxidant compounds, aligning with the growing demand for innovative therapeutic agents. The compound's role in medicinal chemistry has been a hot topic in scientific forums, especially with the rise of personalized medicine and targeted drug delivery systems.

In addition to pharmaceuticals, Phenyl(4-propylphenyl)methanol finds applications in the agrochemical sector. It is used in the synthesis of pesticides and herbicides, where its aromatic backbone contributes to the stability and efficacy of the final products. With the increasing focus on sustainable agriculture and environmentally friendly pest control solutions, researchers are investigating ways to optimize the use of this compound in green chemistry applications. This aligns with the global trend toward reducing the environmental impact of agrochemicals.

The market demand for Phenyl(4-propylphenyl)methanol has seen steady growth, driven by its diverse applications and the expansion of the pharmaceutical and agrochemical industries. Key manufacturers are investing in scalable synthesis methods to meet the rising demand, particularly in regions like North America, Europe, and Asia-Pacific. Market analysts highlight the compound's potential in emerging fields such as material science, where it could be used to develop advanced polymers and coatings with enhanced properties.

From a synthetic chemistry perspective, Phenyl(4-propylphenyl)methanol can be prepared through the Grignard reaction, where a phenylmagnesium bromide reacts with 4-propylbenzaldehyde. This method offers high yields and is widely adopted in industrial settings. Alternative routes, such as catalytic hydrogenation of corresponding ketones, are also being explored to improve efficiency and reduce production costs. The optimization of these synthetic pathways is a key area of research, particularly for companies aiming to produce cost-effective Phenyl(4-propylphenyl)methanol at scale.

Recent advancements in analytical techniques have enabled better characterization of Phenyl(4-propylphenyl)methanol, ensuring its quality and purity for critical applications. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to verify the compound's structure and purity. These methods are essential for compliance with regulatory standards in the pharmaceutical and agrochemical industries.

In conclusion, Phenyl(4-propylphenyl)methanol (CAS No. 51166-13-3) is a multifaceted compound with significant industrial relevance. Its applications in pharmaceuticals, agrochemicals, and material science underscore its importance in modern chemistry. As research continues to uncover new uses and synthetic methods, the demand for this compound is expected to grow, making it a key player in the specialty chemicals market. For researchers and manufacturers, staying updated on the latest developments related to Phenyl(4-propylphenyl)methanol is crucial for leveraging its full potential.